Cas no 2862-19-3 (3H-Purin-6-amine,3-(5-O-phosphono-b-D-ribofuranosyl)-)

• Product Name: 3H-Purin-6-amine,3-(5-O-phosphono-b-D-ribofuranosyl)-
• CAS No: 2862-19-3
• MF: C₁₀H₁₄N₅O₇P
• MW: 347.221222400665
• CID: 259393
• PubChem ID: 135600341
• Update Time: 2025-04-19

3H-Purin-6-amine,3-(5-O-phosphono-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,3-(5-O-phosphono-b-D-ribofuranosyl)-
• [(2R,3S,4R,5R)-5-(6-aminopurin-3-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• DTXSID40182798
• 3-Iamnp
• 3H-Purin-6-amine, 3-(5-O-phosphono-beta-D-ribofuranosyl)-
• 3-Isoadenosine 5'-phosphate
• 2862-19-3

• Inchi： 1S/C10H14N5O7P/c11-8-5-9(13-2-12-5)15(3-14-8)10-7(17)6(16)4(22-10)1-21-23(18,19)20/h2-4,6-7,10-11,16-17H,1H2,(H,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： LWWQCMZMVTXXLV-KQYNXXCUSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC(C3=C2N=CN3)=N)O1)O)O

Computed Properties

• Exact Mass: 347.063
• Monoisotopic Mass: 347.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 2.32
• Boiling Point: 658.9°Cat760mmHg
• Flash Point: 352.3°C
• Refractive Index: 1.905
• PSA: 195.88000
• LogP: -1.28180